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Cat. No.: B1319554

Get Quote

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern
chemical synthesis, profoundly influencing their physical, chemical, and biological properties.[1]
Fluorine's high electronegativity, the strength of the carbon-fluorine (C-F) bond, and its
relatively small size can dramatically alter a molecule's conformation, lipophilicity, metabolic
stability, and basicity.[1] In medicinal chemistry, the replacement of a hydrogen atom with
fluorine at a metabolic hotspot is a widely adopted strategy to prevent unwanted oxidation and
extend a drug's in vivo half-life.[1]

Within this context, benzonitrile derivatives serve as critical intermediates in the synthesis of
pharmaceuticals, agrochemicals, and advanced materials.[1] The nitrile group (-C=N) is a
versatile functional handle, readily convertible into amines, amides, carboxylic acids, and
tetrazoles.[1] The compound 2-(Difluoromethoxy)-5-fluorobenzonitrile combines these
features, incorporating a benzonitrile core with two distinct fluorine-containing moieties: a ring-
bound fluorine atom and a difluoromethoxy group (-OCFzH). The difluoromethoxy group is
particularly noteworthy as a bioisostere for hydroxyl or methoxy groups, offering improved
metabolic stability and modulated lipophilicity, making it a highly valuable substituent in drug
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design.[2] This guide will explore the unique chemical landscape of this molecule, providing the
technical foundation necessary for its effective application in research and development.

Chemical Identity and Physicochemical Properties

Accurate identification and understanding of a compound's physical properties are fundamental
to its successful application in any experimental setting. The key identifiers and computed
properties for 2-(Difluoromethoxy)-5-fluorobenzonitrile are summarized below.

Property Value Source
CAS Number 1017778-48-1 [1]
Molecular Formula CsHaFsNO [3]
Molecular Weight 187.12 g/mol [11[3]

UTZWKIRYUNRDTJ-
INChl Key [1]
UHFFFAOYSA-N

Topological Polar Surface Area

(TPSA) 33.02 Az [3]
Computed LogP 2.29878 [3]
Hydrogen Bond Donors 0 [3]
Hydrogen Bond Acceptors 2 [3]
Rotatable Bonds 2 [3]

Note: LogP, TPSA, and other computed values are theoretical predictions and should be used
as a guide for experimental design.

Spectroscopic Characterization (Predicted)

While specific experimental spectra for this compound are not widely published, its structure
allows for the confident prediction of key spectroscopic features. These predictions are
invaluable for reaction monitoring and structural confirmation.
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'H NMR: The proton spectrum is expected to be complex due to fluorine-proton coupling.
The single proton of the difluoromethoxy group (-OCFzH) would appear as a triplet due to
coupling with the two fluorine atoms. The three aromatic protons will appear as complex
multiplets, with their chemical shifts and coupling constants influenced by the fluorine, nitrile,
and difluoromethoxy substituents.

13C NMR: The carbon spectrum will show distinct signals for the eight carbons. The nitrile
carbon (C=N) is expected in the 115-125 ppm range. The carbon of the difluoromethoxy
group (-OCF2zH) will appear as a triplet due to one-bond carbon-fluorine coupling. Carbons
directly attached to fluorine will exhibit large one-bond C-F coupling constants, while other
aromatic carbons will show smaller two- or three-bond couplings.

19F NMR: The fluorine spectrum is a powerful tool for characterizing fluorinated compounds.
Two distinct signals are expected: one for the aromatic fluorine and one for the -OCFzH
group. The difluoromethoxy fluorine signal would likely appear as a doublet, coupled to the
single proton. The aromatic fluorine signal will show coupling to nearby protons.

Infrared (IR) Spectroscopy: The IR spectrum will be characterized by several strong,
indicative absorptions.

o C=N Stretch: A sharp, strong absorption is expected around 2220-2240 cm™2.

o C-F Stretch: Strong absorptions for both the aromatic C-F and the aliphatic C-F bonds in
the difluoromethoxy group are expected in the 1000-1350 cm~1* region.

o C-O Stretch: The ether linkage of the difluoromethoxy group will produce a strong
absorption, typically in the 1200-1300 cm~! range.

o Aromatic C=C Stretch: Medium to weak absorptions will appear in the 1450-1600 cm~1
region.

Mass Spectrometry (MS): The molecular ion peak (M+) would be observed at m/z = 187.12.
High-resolution mass spectrometry would confirm the elemental composition of CsHaF3NO.
Fragmentation patterns would likely involve the loss of the nitrile group or cleavage of the
difluoromethoxy moiety.
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Synthesis Methodologies

The synthesis of 2-(Difluoromethoxy)-5-fluorobenzonitrile is a multi-step process that hinges
on two core transformations: the formation of the functionalized benzonitrile scaffold and the
introduction of the difluoromethoxy group.[1] A common and logical synthetic approach starts
from a readily available precursor, 2-fluoro-5-hydroxybenzonitrile.

Conceptual Synthetic Workflow

Synthesis of 2-(Difluoromethoxy)-5-fluorobenzonitrile

2-Fluoro-5-hydroxybenzonitrile Difluoromethylation Reagent
(CAS: 104798-53-0) (e.g., Diethyl (bromodifluoromethyl)phosphonate)

r s

Reaction Vessel
Base (e.g., KOH)
Solvent (e.g., ACN/H20)
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Reaction Mixture

l

Work-up & Purification
(Extraction, Chromatography)

l

2-(Difluoromethoxy)-5-fluorobenzonitrile
(Final Product)
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Caption: General workflow for synthesizing the target compound.
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Exemplary Laboratory Protocol: Difluoromethylation

This protocol is based on established methods for the difluoromethylation of phenols, a key
transformation in the synthesis of the title compound.[2]

Objective: To introduce the difluoromethoxy group onto the phenolic oxygen of 2-fluoro-5-
hydroxybenzonitrile.

Materials:

e 2-Fluoro-5-hydroxybenzonitrile (1.0 eq)

¢ Diethyl (bromodifluoromethyl)phosphonate (1.5 eq)

e Potassium hydroxide (KOH) (2.0 eq)

o Acetonitrile (ACN) and Water (as solvent)

o Diethyl ether or Ethyl acetate (for extraction)

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Step-by-Step Procedure:

e Preparation: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-fluoro-5-
hydroxybenzonitrile in a mixture of acetonitrile and water.

o Reagent Addition: Add diethyl (bromodifluoromethyl)phosphonate to the solution.

« Reaction Initiation: Cool the mixture in an ice bath and add potassium hydroxide portion-
wise, maintaining the temperature below 10 °C. Causality: The base deprotonates the
phenol to form a more nucleophilic phenoxide ion, which then attacks the electrophilic
difluoromethyl source. Portion-wise addition controls the exotherm.

o Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
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Spectrometry (LC-MS).

e Quenching: Once the starting material is consumed, carefully quench the reaction by adding
water.

o Extraction: Transfer the mixture to a separatory funnel and extract the product into an
organic solvent like ethyl acetate (3x). Trustworthiness: Multiple extractions ensure complete
recovery of the product from the aqueous phase.

e Washing: Wash the combined organic layers with water and then with brine to remove
residual inorganic salts.

e Drying: Dry the organic layer over anhydrous MgSOa or NazSOu4, filter, and concentrate the
solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the resulting crude product by column chromatography on silica gel to
yield pure 2-(Difluoromethoxy)-5-fluorobenzonitrile.

Chemical Reactivity and Transformations

The reactivity of 2-(Difluoromethoxy)-5-fluorobenzonitrile is dominated by the electron-
withdrawing nature of its substituents (CN, F, OCFzH), which deactivates the ring towards
electrophilic substitution but activates it for Nucleophilic Aromatic Substitution (SNAr).

Nucleophilic Aromatic Substitution (SNAr)

SNAr is a pivotal reaction for constructing highly functionalized aromatic systems.[1] In this
molecule, the fluorine atom at the 5-position is a potential leaving group. The strong electron-
withdrawing effect of the para-nitrile group and the ortho-difluoromethoxy group stabilizes the
negatively charged intermediate (Meisenheimer complex), facilitating the substitution.
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SNAr Reaction Mechanism
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Caption: Mechanism of Nucleophilic Aromatic Substitution (SNAr).

This reactivity allows for the introduction of various nucleophiles (e.g., amines, alkoxides,
thiolates) at the C-5 position, making it a valuable intermediate for building more complex
molecular architectures, a common strategy in the synthesis of pharmaceutical candidates.

Applications in Research and Drug Development

Fluorobenzonitrile compounds are important intermediates in the synthesis of medicines,
pesticides, dyes, and liquid crystal materials.[4] The unique combination of substituents in 2-
(Difluoromethoxy)-5-fluorobenzonitrile makes it an attractive building block for drug
discovery programs.
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e Medicinal Chemistry: The difluoromethoxy group is a bioisosteric replacement for methoxy or
hydroxyl groups. Its introduction can enhance metabolic stability, increase lipophilicity
(improving membrane permeability), and modulate pKa, thereby improving the
pharmacokinetic profile of a drug candidate.[2] The presence of the nitrile and fluoro
substituents provides handles for further chemical modification to build out a molecule's
structure-activity relationship (SAR).

e Agrochemicals: Similar to pharmaceuticals, the introduction of fluorine can enhance the
efficacy and stability of pesticides and herbicides.

o Materials Science: The electronic properties imparted by the nitrile and fluoro groups are
harnessed in the development of advanced materials, such as those used in organic light-
emitting diodes (OLEDSs).[1]

Safety and Handling

A specific Safety Data Sheet (SDS) for 2-(Difluoromethoxy)-5-fluorobenzonitrile is not
readily available. However, based on the known hazards of structurally related fluorinated
benzonitriles, the following precautions are strongly advised.

o Hazard Classification (Predicted): Likely to be harmful or toxic if swallowed, in contact with
skin, or if inhaled.[5] May cause skin and serious eye irritation.[5][6]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[5] All handling should be performed in a well-ventilated area or a
chemical fume hood.

» Handling: Avoid contact with skin, eyes, and clothing.[5] Wash hands thoroughly after
handling.[5] Avoid the generation of dusts or aerosols.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]
e In Case of Exposure:
o Skin Contact: Immediately wash with plenty of water.[6]

o Eye Contact: Rinse cautiously with water for several minutes.[7]
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o Inhalation: Remove person to fresh air.[6]
o Ingestion: Rinse mouth and seek immediate medical attention.[5]

Disclaimer: These safety recommendations are based on analogous compounds. Users must
conduct their own risk assessment before handling this chemical.

Conclusion

2-(Difluoromethoxy)-5-fluorobenzonitrile is a strategically important chemical intermediate
with significant potential in drug discovery and materials science. Its unique combination of a
versatile benzonitrile core, a reactive fluoro leaving group, and a metabolically robust
difluoromethoxy group provides chemists with a powerful tool for molecular design. A thorough
understanding of its synthesis, reactivity, and handling is essential for unlocking its full potential
in the development of next-generation pharmaceuticals and advanced materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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